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Compound of Interest

Compound Name: IACS-13909

Cat. No.: B3028516 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations. This

document provides essential safety and logistical information for the proper disposal of IACS-
13909, a potent and selective allosteric inhibitor of SHP2.

IACS-13909, a chlorinated organic compound, requires careful handling and disposal as

hazardous chemical waste. Adherence to institutional and local regulations is paramount. The

following procedures are based on general best practices for the disposal of chlorinated

organic compounds and substances dissolved in dimethyl sulfoxide (DMSO), a common

solvent for IACS-13909.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for IACS-
13909. Always wear appropriate personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves (butyl rubber gloves are recommended for DMSO), and a

lab coat. All handling of solid IACS-13909 and its solutions should be conducted in a certified

chemical fume hood to avoid inhalation of dust or vapors.

Step-by-Step Disposal Protocol
1. Waste Segregation and Collection:

Solid Waste:
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Collect any solid IACS-13909 waste, including contaminated personal protective

equipment (gloves, etc.), weigh paper, and empty vials, in a dedicated, clearly labeled

hazardous waste container.

The container should be made of a material compatible with chlorinated organic

compounds.

Label the container as "Hazardous Waste: IACS-13909 (Chlorinated Organic Solid)."

Liquid Waste (DMSO Solutions):

Collect all liquid waste containing IACS-13909, including unused stock solutions and

experimental media, in a separate, dedicated liquid hazardous waste container.

Do not mix this waste with other non-halogenated organic solvents or aqueous waste

streams.

The container must be sealable and made of a material compatible with both DMSO and

chlorinated compounds.

Label the container as "Hazardous Waste: IACS-13909 in DMSO (Chlorinated Organic

Liquid)."

2. Container Management:

Keep waste containers securely sealed when not in use to prevent evaporation and

accidental spills.

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

Do not overfill waste containers; it is recommended to fill them to no more than 90% of their

capacity.

3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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contractor.

Ensure all required waste manifests and documentation are completed accurately.

Never dispose of IACS-13909, either in solid form or in solution, down the drain or in regular

trash.

Quantitative Data Summary
Property Value

Molecular Formula C₁₇H₁₈Cl₂N₆

Molecular Weight 377.27 g/mol

Solubility in DMSO ≥ 75 mg/mL

IACS-13909 Mechanism of Action: Inhibition of the
SHP2-MAPK Signaling Pathway
IACS-13909 is an allosteric inhibitor of SHP2 (Src homology region 2-containing protein

tyrosine phosphatase 2). SHP2 is a critical protein that positively regulates the Ras-MAPK

(mitogen-activated protein kinase) signaling pathway, which is essential for cell proliferation,

differentiation, and survival.[1] In many cancers, this pathway is hyperactivated, leading to

uncontrolled cell growth. By binding to SHP2, IACS-13909 locks the enzyme in an inactive

conformation, thereby blocking downstream signaling to RAS and the subsequent activation of

the MAPK cascade.

Caption: IACS-13909 inhibits SHP2, blocking the MAPK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. What are SHP2 inhibitors and how do they work? [synapse.patsnap.com]

To cite this document: BenchChem. [Proper Disposal of IACS-13909: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028516#iacs-13909-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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